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Compound of Interest

Compound Name: Metol

Cat. No.: B052040

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the alternative names, chemical
properties, and synthesis routes for Metol. The information is intended to assist researchers,
scientists, and professionals in drug development and other chemical industries in accurately
identifying and referencing this compound in scientific literature and commercial contexts.

Introduction to Metol

Metol is the common trade name for the sulfate salt of N-methyl-p-aminophenol, with the
chemical formula [HOCeHaNH2(CH3)]2HSOa.[1] It is a colorless, light-sensitive crystalline solid
widely known for its application as a developing agent in black and white photography.[1][2][3]
Its ability to reduce silver halides to metallic silver has made it a staple in photographic
processes for over a century.[4][5] Beyond photography, Metol and its parent compound, N-
methyl-p-aminophenol, are utilized in organic synthesis as mild reducing agents, in the
manufacture of dyes, and have been investigated for various applications in material science
and analytical chemistry.[4][6]

The compound was discovered in 1891 by Alfred Bogisch and subsequently introduced as a
developing agent by the chemical company Julius Hauff.[1][5] Aktien-Gesellschaft fuer
Anilinfabrikation (AGFA) later marketed the compound under the trade name Metol, which
became the most common name, alongside Eastman Kodak's trade name, Elon.[5]
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Nomenclature and Synonyms

The diverse applications and long history of Metol have led to a wide array of names in
chemical literature, patents, and commercial products. These names range from systematic
IUPAC names to common synonyms and various trade names. Understanding this
nomenclature is critical for comprehensive literature reviews and accurate substance

identification.

A logical breakdown of Metol's nomenclature is presented in the diagram below.

Systematic & Formal Names

bis(4-(methylamino)phenol); Common & Chemical Names

sulfuric acid

N-methyl-p-aminophenol sulfate l Trade Names

4-(methylamino)phenol sulfate (2:1)

Pictol, Rhodol, Genol, Satrapol, etc.

p-Methylaminophenol sulfate

Monomethyl-p-aminophenol hemisulfate

Click to download full resolution via product page

Figure 1. Logical relationship of Metol's nomenclature.

The following table summarizes the various alternative names and synonyms for Metol found

in chemical literature.

Table 1: Alternative Names and Synonyms for Metol
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Category

IUPAC Name

Name

4-(methylamino)phenol sulfate[1]

bis(4-(methylamino)phenol);sulfuric acid[7]

Systematic/Formal Names

N-methyl-p-aminophenol sulfate[1][4]

p-(methylamino)phenol sulfate[1][5]

monomethyl-p-aminophenol hemisulfate[1][5]

4-(Methylamino)phenol hemisulfate[7]

Bis(4-hydroxy-N-methylanilinium) sulphate[3][7]

Phenol, 4-(methylamino)-, sulfate salt (2:1)[7]

Common Synonyms

p-Methylaminophenolsulfate[7]

Paramethylaminophenol sulfate[7]

Methyl-p-aminophenol sulfate[7]

Trade Names

Metol[1][7]

Elon (Kodak trade name)[1][2][7]

Pictol[1][4][7]

Rhodol[1][4][5]

Genol[1][2]

Satrapol[1][4][5]

Photol[1][4][7]

Graphol[2][7]

Enel[1][4][5]

Viterol[1][4][5]

Scalol[1][4][5]

Armol[7]
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Category Name
Metatyl[7]
Planetol[7]
| | Verol[7] |

Note: The names can refer to the sulfate salt (Metol, CAS 55-55-0) or the free base parent

compound, N-methyl-p-aminophenol (CAS 150-75-4). Context in the literature is key to

differentiation.

Chemical and Physical Data

Quantitative identifiers are essential for unambiguous identification in a laboratory or

procurement setting.

Table 2. Chemical Identifiers and Properties of Metol

Property

CAS Number

Value

55-55-0 (for the 2:1 sulfate salt)[1][2][7]

Parent CAS Number

150-75-4 (for N-methyl-p-aminophenol free

base)

Molecular Formula

(C7H9NO)2:H2S04 or C14H20N206S[3][4][7]

Molar Mass 344.38 g/mol [1][4]
Off-white to slightly gray crystalline
Appearance .
solid/powder[4][7]
Melting Point ~260 °C (decomposes)[1]
- Soluble in water; slightly soluble in alcohol;
Solubility . .
insoluble in ether.[2][4]
CNC1=CC=C(C=C1)0.CNC1=CC=C(C=C1)0.
SMILES

OS(=0)(=0)O[3][7]
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| INChl Key | ZVNPWFOVUDMGRP-UHFFFAOYSA-N[3][7] |

Experimental Protocols: Synthesis of N-methyl-p-
aminophenol

Metol is the sulfate salt of N-methyl-p-aminophenol. The industrial synthesis primarily focuses
on the creation of the parent compound, N-methyl-p-aminophenol, which is then treated with
sulfuric acid. The literature describes several viable manufacturing routes.

The diagram below illustrates the main synthesis pathways.
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Figure 2. Primary synthesis routes for Metol.

Key Methodologies:

¢ Reaction of Hydroquinone with Methylamine:
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o Principle: This method involves the direct reaction of hydroquinone with an alcoholic
solution of methylamine.

o Protocol: Hydroquinone is heated with methylamine in an alcoholic solution, typically at
temperatures between 200-250 °C. This aminating reaction substitutes one of the hydroxyl
groups of hydroquinone with a methylamino group to yield N-methyl-p-aminophenol.[1]

o Decarboxylation of N-4-hydroxyphenylglycine (Glycin):

o Principle: N-methyl-p-aminophenol can be produced via the decarboxylation of N-4-
hydroxyphenylglycine, a photographic developing agent also known as Glycin.

o Protocol: The industrial synthesis involves heating N-(4-hydroxyphenyl)glycine to an
elevated temperature in the presence of an aliphatic ketone solvent, such as
cyclohexanone. The heat facilitates the removal of a carboxyl group as carbon dioxide,
yielding the desired product.[1]

e Methylation of 4-Aminophenol:
o Principle: This route involves the direct methylation of the amino group of 4-aminophenol.

o Protocol: 4-Aminophenol, often as a hydrochloride salt, is treated with a methylating agent
to introduce a methyl group onto the nitrogen atom.[1] This method provides a direct
pathway to the target molecule from a readily available precursor.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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